Cas no 1199260-11-1 ((6-bromopyridin-3-yl)-piperidin-1-ylmethanone)
1199260-11-1 structure
Product Name:(6-bromopyridin-3-yl)-piperidin-1-ylmethanone
CAS No:1199260-11-1
MF:C11H13BrN2O
MW:269.137721776962
CID:2616896
PubChem ID:44515456
Update Time:2025-04-21
(6-bromopyridin-3-yl)-piperidin-1-ylmethanone Chemical and Physical Properties
Names and Identifiers
-
- (6-bromopyridin-3-yl)-piperidin-1-ylmethanone
- 2-BROMO-5-[(PIPERIDIN-1-YL)CARBONYL]PYRIDINE
- DB-102332
- MB13854
- 1199260-11-1
- (6-BROMOPYRIDIN-3-YL)(PIPERIDIN-1-YL)METHANONE
- AKOS015149453
- SCHEMBL1855859
-
- Inchi: 1S/C11H13BrN2O/c12-10-5-4-9(8-13-10)11(15)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
- InChI Key: KIDZLZHAGHXXPU-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=N1)C(N1CCCCC1)=O
Computed Properties
- Exact Mass: 268.02113Da
- Monoisotopic Mass: 268.02113Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 33.2Ų
(6-bromopyridin-3-yl)-piperidin-1-ylmethanone Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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